Cas no 921574-07-4 (N-(4-tert-butyl-1,3-thiazol-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-3-carboxamide)

N-(4-tert-butyl-1,3-thiazol-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(4-tert-butyl-1,3-thiazol-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-3-carboxamide
- 921574-07-4
- N-(4-tert-butyl-1,3-thiazol-2-yl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-3-carboxamide
- N-(4-(tert-butyl)thiazol-2-yl)-1-((5-chlorothiophen-2-yl)sulfonyl)piperidine-3-carboxamide
- AKOS024631520
- F2253-0971
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- Inchi: 1S/C17H22ClN3O3S3/c1-17(2,3)12-10-25-16(19-12)20-15(22)11-5-4-8-21(9-11)27(23,24)14-7-6-13(18)26-14/h6-7,10-11H,4-5,8-9H2,1-3H3,(H,19,20,22)
- InChI Key: PHVNBASRJIBKSP-UHFFFAOYSA-N
- SMILES: N1(S(C2SC(Cl)=CC=2)(=O)=O)CCCC(C(NC2=NC(C(C)(C)C)=CS2)=O)C1
Computed Properties
- Exact Mass: 447.0511828g/mol
- Monoisotopic Mass: 447.0511828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 650
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 144Ų
N-(4-tert-butyl-1,3-thiazol-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-3-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2253-0971-1mg |
N-(4-tert-butyl-1,3-thiazol-2-yl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-3-carboxamide |
921574-07-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
Life Chemicals | F2253-0971-10mg |
N-(4-tert-butyl-1,3-thiazol-2-yl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-3-carboxamide |
921574-07-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 | |
Life Chemicals | F2253-0971-2μmol |
N-(4-tert-butyl-1,3-thiazol-2-yl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-3-carboxamide |
921574-07-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2253-0971-100mg |
N-(4-tert-butyl-1,3-thiazol-2-yl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-3-carboxamide |
921574-07-4 | 90%+ | 100mg |
$248.0 | 2023-05-16 | |
Life Chemicals | F2253-0971-25mg |
N-(4-tert-butyl-1,3-thiazol-2-yl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-3-carboxamide |
921574-07-4 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2253-0971-30mg |
N-(4-tert-butyl-1,3-thiazol-2-yl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-3-carboxamide |
921574-07-4 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2253-0971-10μmol |
N-(4-tert-butyl-1,3-thiazol-2-yl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-3-carboxamide |
921574-07-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2253-0971-5mg |
N-(4-tert-butyl-1,3-thiazol-2-yl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-3-carboxamide |
921574-07-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2253-0971-40mg |
N-(4-tert-butyl-1,3-thiazol-2-yl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-3-carboxamide |
921574-07-4 | 90%+ | 40mg |
$140.0 | 2023-05-16 | |
Life Chemicals | F2253-0971-4mg |
N-(4-tert-butyl-1,3-thiazol-2-yl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-3-carboxamide |
921574-07-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 |
N-(4-tert-butyl-1,3-thiazol-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-3-carboxamide Related Literature
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Ján Matyašovský,Tobias Stopka,Bogdan R. Brutiu,Alexandre Pinto,Martina Drescher,Nuno Maulide Chem. Sci., 2021,12, 7770-7774
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Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
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Wenqi Xiong,Congxin Xia,Yuting Peng,Juan Du,Tianxing Wang,Jicai Zhang,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 6534-6540
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Ying-Ying Liu,Jian-Fang Ma,Jin Yang,Ji-Cheng Ma,Guang-Ju Ping CrystEngComm, 2008,10, 565-572
Additional information on N-(4-tert-butyl-1,3-thiazol-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-3-carboxamide
Comprehensive Overview of N-(4-tert-butyl-1,3-thiazol-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-3-carboxamide (CAS No. 921574-07-4)
N-(4-tert-butyl-1,3-thiazol-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-3-carboxamide (CAS No. 921574-07-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, combines a thiazole ring, a chlorothiophene moiety, and a piperidine backbone, making it a subject of interest for researchers exploring novel therapeutic agents. Its sulfonyl and carboxamide functional groups further enhance its potential for diverse biochemical interactions.
The compound's CAS No. 921574-07-4 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for this CAS number to access detailed physicochemical properties, safety data, and synthetic pathways. The inclusion of a tert-butyl group in the thiazole ring contributes to the compound's steric hindrance, potentially influencing its binding affinity and metabolic stability. Meanwhile, the 5-chlorothiophene segment is known for its electron-withdrawing effects, which can modulate the compound's reactivity and pharmacokinetic profile.
In recent years, the demand for sulfonamide derivatives has surged due to their broad applications in drug discovery. N-(4-tert-butyl-1,3-thiazol-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-3-carboxamide aligns with this trend, as its structure suggests potential utility in targeting enzymes or receptors involved in inflammatory and infectious diseases. Online searches for "sulfonamide-based drugs" or "thiazole derivatives in medicine" often highlight compounds like this, reflecting the growing interest in their therapeutic potential.
The synthesis of CAS No. 921574-07-4 typically involves multi-step organic reactions, including sulfonylation and amide coupling, which are frequently discussed in academic and industrial research forums. Optimizing these reactions for yield and purity remains a key focus, as evidenced by queries such as "efficient synthesis of sulfonylpiperidine carboxamides." Additionally, the compound's solubility, stability, and bioavailability are critical parameters for researchers, often leading to searches like "improving drug-like properties of thiazole sulfonamides."
Beyond its pharmaceutical applications, N-(4-tert-butyl-1,3-thiazol-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-3-carboxamide is also studied for its potential role in agrochemicals. The chlorothiophene moiety, in particular, is associated with pesticidal activity, prompting inquiries such as "thiophene derivatives in crop protection." This dual applicability in medicine and agriculture underscores the compound's versatility and relevance to current scientific challenges.
From a regulatory perspective, the compound's CAS No. 921574-07-4 ensures transparency in safety assessments and environmental impact studies. Researchers and manufacturers prioritize compliance with global chemical regulations, often searching for "REACH compliance for sulfonamide compounds" or "toxicological profiles of thiazole derivatives." These topics reflect the compound's alignment with contemporary regulatory and sustainability standards.
In conclusion, N-(4-tert-butyl-1,3-thiazol-2-yl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-3-carboxamide (CAS No. 921574-07-4) represents a compelling case study in modern chemical research. Its intricate structure, combined with its potential applications in drug development and agrochemicals, positions it as a valuable subject for ongoing investigation. As scientific inquiries continue to evolve, this compound is likely to remain at the forefront of discussions surrounding sulfonamide chemistry, heterocyclic compounds, and structure-activity relationships.
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